N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: N-[4-(propan-2-ylcarbamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H17N3O2/c1-11(2)18-15(20)12-3-5-14(6-4-12)19-16(21)13-7-9-17-10-8-13/h3-11H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: WTLSXWLWMQQXMX-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=NC=C2

Description

N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide, also known as Sunitinib, is a small molecule inhibitor that is used in the treatment of various types of cancer. It was first synthesized in the year 1996 by Pfizer, and since then, it has been extensively studied for its therapeutic potential.

Mechanism of Action

The mechanism of action of N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide involves the inhibition of receptor tyrosine kinases. It binds to the ATP-binding site of these receptors, preventing the activation of downstream signaling pathways that are essential for cell proliferation and survival. By inhibiting these pathways, N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide are primarily related to its inhibition of receptor tyrosine kinases. By inhibiting these kinases, it can reduce the formation of new blood vessels, which is essential for the growth and spread of cancer cells. It can also induce cell cycle arrest and apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It is also highly specific in its targeting of receptor tyrosine kinases, making it an effective tool for studying these pathways. However, it also has some limitations. It can be difficult to work with due to its low solubility in water, and it can also be toxic to cells at high concentrations.

Future Directions

There are several future directions for the study of N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide. One area of research is the development of new formulations that can improve its solubility and bioavailability. Another area of research is the identification of new targets for this compound, which could expand its therapeutic potential. Finally, there is a need for further studies to understand the long-term effects of this compound on normal cells and tissues, as well as its potential for drug resistance.

Synthesis Methods

The synthesis of N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide involves the reaction of 4-chloro-3-nitrobenzoic acid with isopropylamine to form 4-(isopropylamino)benzoic acid. This intermediate is then reacted with isonicotinoyl chloride to form the final product. The synthesis of this compound is a multi-step process that requires expertise in organic chemistry.

Scientific Research Applications

N-{4-[(isopropylamino)carbonyl]phenyl}isonicotinamide has been extensively studied for its therapeutic potential in the treatment of various types of cancer. It is a multi-targeted inhibitor that targets several receptor tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and stem cell factor receptor (KIT). It has been shown to be effective in the treatment of renal cell carcinoma, gastrointestinal stromal tumors, and pancreatic neuroendocrine tumors.